2-(((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(3-methoxypropyl)quinazolin-4(3H)-one

• IUPAC Name: 2-[[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-(3-methoxypropyl)quinazolin-4-one
• InChI: InChI=1S/C22H20N4O5S/c1-28-10-4-9-26-21(27)15-5-2-3-6-16(15)23-22(26)32-12-19-24-20(25-31-19)14-7-8-17-18(11-14)30-13-29-17/h2-3,5-8,11H,4,9-10,12-13H2,1H3
• InChI Key: QCRZXNJFTMHEGA-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H20N4O5S
• Molecular Weight: 452.5 g/mol

Description

2-(((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(3-methoxypropyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C22H20N4O5S and its molecular weight is 452.49. The purity is usually 95%.
BenchChem offers high-quality 2-(((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(3-methoxypropyl)quinazolin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(3-methoxypropyl)quinazolin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Quinazolinone derivatives have been extensively studied for their antimicrobial and antifungal properties:

• Schiff bases and 2-azetidinones derived from quinazolin-4(3H)-ones have exhibited significant antibacterial and antifungal activities, with chloro and methoxy groups enhancing antimicrobial efficacy (Patel & Patel, 2011).
• Novel 6,8-dibromo-4(3H)quinazolinone derivatives showed potent anti-bacterial and anti-fungal activities, suggesting the importance of bromo substitutions for enhanced antimicrobial activity (Mohamed et al., 2010).

Anticancer Activities

Quinazolinone derivatives have also been explored for their potential anticancer activities:

• A series of 1,3,4-oxadiazole derivatives linked to quinazolin-4-one rings were synthesized and showed potent analgesic and anti-inflammatory activities, which might be relevant for cancer pain management (Dewangan et al., 2016).
• Novel 3-benzyl-4(3H)quinazolinone analogues were synthesized and evaluated for in vitro antitumor activity, showing broad spectrum antitumor activity with potency comparable or superior to the positive control 5-FU (Al-Suwaidan et al., 2016).

Analgesic and Anti-inflammatory Activities

The analgesic and anti-inflammatory potential of quinazolinone derivatives has been demonstrated:

• Synthesis and evaluation of new 1,3,4-oxadiazole derivatives linked to quinazolin-4-one ring highlighted their significant analgesic and anti-inflammatory properties (Dewangan et al., 2016).
• 3-(3-methoxyphenyl)-2-methylsulfanyl-3Hquinazolin-4-one and related compounds were synthesized and showed significant analgesic activity, providing insights into the analgesic potential of quinazolinone derivatives (Osarodion, 2023).